Cas no 1427372-99-3 (3-(2,2,3,3,3-pentafluoropropoxy)azetidine)

• Product Name: 3-(2,2,3,3,3-pentafluoropropoxy)azetidine
• CAS No: 1427372-99-3
• MF: C₆H₈F₅NO
• MW: 205.125839233398
• CID: 5833931
• PubChem ID: 165642082
• Update Time: 2025-06-08

3-(2,2,3,3,3-pentafluoropropoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3,3-pentafluoropropoxy)azetidine
• 1427372-99-3
• EN300-2007236

• Inchi： 1S/C6H8F5NO/c7-5(8,6(9,10)11)3-13-4-1-12-2-4/h4,12H,1-3H2
• InChI Key： IASDIEZNNMWTNW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(COC1CNC1)F

Computed Properties

• Exact Mass: 205.05260469g/mol
• Monoisotopic Mass: 205.05260469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,2,3,3,3-pentafluoropropoxy)azetidine

Professional Introduction to Compound with CAS No. 1427372-99-3 and Product Name 3-(2,2,3,3,3-pentafluoropropoxy)azetidine

The compound with the CAS number 1427372-99-3 and the product name 3-(2,2,3,3,3-pentafluoropropoxy)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a pentafluoropropoxy group in its molecular structure imparts distinct chemical characteristics that make it a valuable candidate for various biochemical and medicinal research endeavors.

At the core of understanding this compound lies its molecular architecture. The 3-(2,2,3,3,3-pentafluoropropoxy)azetidine moiety is a key feature that contributes to its reactivity and functionality. The fluorine atoms in the pentafluoropropoxy group enhance the compound's metabolic stability and lipophilicity, which are critical factors in drug design. These attributes allow the compound to interact effectively with biological targets, making it a promising intermediate in the synthesis of novel therapeutic agents.

Recent research has highlighted the compound's potential in the development of antiviral and anticancer agents. The unique electronic properties induced by the fluorine atoms have been shown to modulate enzyme activity and binding affinity, which are essential for designing drugs that can selectively inhibit pathogenic processes. For instance, studies have demonstrated that derivatives of 3-(2,2,3,3,3-pentafluoropropoxy)azetidine can interfere with viral protease enzymes by stabilizing their transition states through fluorine-mediated hydrogen bonding.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of fluorine atoms and azetidine ring creates a framework that is both stable and adaptable for use in advanced polymers and coatings. These materials exhibit enhanced thermal resistance and chemical inertness, making them suitable for high-performance applications in industries such as aerospace and electronics.

The synthesis of 1427372-99-3 involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the pentafluoropropoxy group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and metal-catalyzed cross-coupling reactions are commonly employed to achieve this transformation. The success of these synthetic routes underscores the importance of advanced methodologies in producing complex molecules like this one.

From a regulatory perspective, compounds like 1427372-99-3 must undergo rigorous testing to ensure their safety and efficacy before they can be commercialized. This includes toxicological studies to assess potential side effects and pharmacokinetic evaluations to understand how the body processes the compound. The stringent regulatory framework ensures that only compounds with demonstrated benefits reach the market, safeguarding both patients and researchers.

The role of computational chemistry in studying 3-(2,2,3,3,3-pentafluoropropoxy)azetidine cannot be overstated. Advanced computational models allow researchers to predict how the compound will behave under various conditions without conducting extensive experimental trials. This approach not only saves time but also reduces costs associated with material synthesis and testing. By integrating computational methods with experimental data, scientists can gain deeper insights into the compound's mechanisms of action.

Future research directions for this compound include exploring its potential as a building block for more complex molecules. By modifying its structure or combining it with other functional groups, scientists may uncover novel therapeutic applications that are not currently apparent. The versatility of 1427372-99-3 makes it an exciting candidate for interdisciplinary studies involving chemistry, biology, and medicine.

In conclusion,1427372-99-3 and its derivative 3-(2,2,3,3,3-pentafluoropropoxy)azetidine represent a significant advancement in pharmaceutical chemistry. Their unique structural features and potential applications make them valuable tools for researchers working on antiviral drugs,anticancer agents, advanced materials,and beyond. As our understanding of these compounds grows,so too does their potential to contribute to medical breakthroughs and technological innovations.